1-(2,2-dimethylpropanoyl)-N-[(furan-2-yl)methyl]piperidine-4-carboxamide

• IUPAC Name: 1-(2,2-dimethylpropanoyl)-N-(furan-2-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C16H24N2O3/c1-16(2,3)15(20)18-8-6-12(7-9-18)14(19)17-11-13-5-4-10-21-13/h4-5,10,12H,6-9,11H2,1-3H3,(H,17,19)
• InChI Key: RLRZNPANIDYLLX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCC(CC1)C(=O)NCC2=CC=CO2
• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol

Description

1-(2,2-Dimethylpropanoyl)-N-[(furan-2-yl)methyl]piperidine-4-carboxamide is a synthetic organic compound that features a piperidine ring substituted with a furan-2-ylmethyl group and a 2,2-dimethylpropanoyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,2-dimethylpropanoyl)-N-[(furan-2-yl)methyl]piperidine-4-carboxamide typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Furan-2-ylmethyl Group: This step involves the alkylation of the piperidine ring with a furan-2-ylmethyl halide under basic conditions.

Attachment of the 2,2-Dimethylpropanoyl Group: The final step involves the acylation of the piperidine ring with 2,2-dimethylpropanoyl chloride in the presence of a base such as triethylamine.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

1-(2,2-Dimethylpropanoyl)-N-[(furan-2-yl)methyl]piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,5-dicarboxylic acid derivatives.

Reduction: The carbonyl groups can be reduced to corresponding alcohols.

Substitution: The furan ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic reagents such as halogens or sulfonyl chlorides can be used under acidic or basic conditions.

Major Products

Oxidation: Furan-2,5-dicarboxylic acid derivatives.

Reduction: Corresponding alcohols.

Substitution: Halogenated or sulfonated derivatives of the furan ring.

Scientific Research Applications

1-(2,2-Dimethylpropanoyl)-N-[(furan-2-yl)methyl]piperidine-4-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2,2-dimethylpropanoyl)-N-[(furan-2-yl)methyl]piperidine-4-carboxamide involves its interaction with specific molecular targets and pathways. The furan ring can participate in π-π interactions with aromatic residues in proteins, while the piperidine ring can form hydrogen bonds with amino acid side chains. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Furan-2-ylmethanamine: Similar in structure but lacks the piperidine ring and the 2,2-dimethylpropanoyl group.

2,2-Dimethylpropanoyl chloride: Used as a reagent in the synthesis of the target compound.

Piperidine-4-carboxamide: Lacks the furan-2-ylmethyl and 2,2-dimethylpropanoyl groups.

Uniqueness

1-(2,2-Dimethylpropanoyl)-N-[(furan-2-yl)methyl]piperidine-4-carboxamide is unique due to the combination of the furan ring, piperidine ring, and 2,2-dimethylpropanoyl group. This unique structure imparts specific chemical and biological properties that are not observed in similar compounds.